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Compound of Interest

Compound Name: Ethopabate-d5

Cat. No.: B15560343

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and key
experimental data for Ethopabate-d5. Ethopabate-d5 is the deuterated form of Ethopabate,
an antiprotozoal agent primarily used as a coccidiostat in poultry.[1] The inclusion of deuterium
atoms makes it a valuable internal standard for mass spectrometry-based quantitative analysis
in research and drug development settings. This document summarizes essential safety data,
outlines detailed handling procedures, and presents relevant experimental protocols to ensure
its safe and effective use in a laboratory environment.

Chemical and Physical Properties

Ethopabate-d5 is a deuterated analog of Ethopabate, where five hydrogen atoms on the ethyl
group have been replaced with deuterium. This isotopic labeling provides a distinct mass
signature for use in analytical studies.
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Property Value Citation(s)
) Methyl 4-acetamido-2-(ethoxy-
Chemical Name [2]
d5)benzoate
CAS Number 2469244-16-2 [2]
Molecular Formula C12H10DsNO4 [3]
Molecular Weight 242.28 g/mol [3]
White to pale reddish-white
Appearance [1]
powder

- DMSO: ~5 mg/mL, DMF: ~5
Solubility _ [4]
mg/mL, Ethanol: ~2 mg/mL

Storage Temperature -20°C or 2-8°C [2]

Safety and Hazard Information

Ethopabate-d5 should be handled as a hazardous substance. The following tables summarize
the GHS classification and provide guidance on personal protective equipment.

GHS Classification

Hazard Hazard . Signal L
Category Pictogram Citation(s)
Class Statement Word
o H302:
Acute Toxicity ) ]
Harmful if GHSO07 Warning [315]
(Oral)
swallowed
_ H319:
Serious Eye
] Causes ]
Damage/lrrita  2A ) GHSO07 Warning [5]
] serious eye
tion o
irritation

Personal Protective Equipment (PPE) and Handling

Adherence to proper handling procedures is critical to minimize exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double-layered, powder-free

nitrile gloves.

Prevents skin contact and

absorption.

Body Protection

Disposable, low-permeability
lab coat with a solid front, long

sleeves, and tight-fitting cuffs.

Protects against contamination

of skin and clothing.

Eye & Face Protection

ANSI Z87.1-rated safety

goggles and a full-face shield.

Provides comprehensive
protection against splashes,
aerosols, and airborne

particles.

Respiratory Protection

NIOSH-approved N95 or
higher-rated respirator,
especially when handling the
powder outside of a

containment hood.

Protects against inhalation of

the powdered compound.

General Handling Precautions:

Avoid generating dust.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Work in a well-ventilated area, preferably within a chemical fume hood.

Mechanism of Action: Inhibition of Folate

Metabolism

Ethopabate functions as a coccidiostat by inhibiting folate metabolism in protozoa.[6] Folate is

essential for the synthesis of nucleic acids (purines and thymidylate) and certain amino acids.

By acting as a competitive inhibitor in the folate pathway, Ethopabate disrupts DNA synthesis

and repair, thereby preventing the replication of the coccidian parasites.[7]
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Simplified Folate Metabolism Pathway and Inhibition by Ethopabate

Parasite Cell

p-Aminobenzoic Acid (PABA)

Folate Synthesis

Ethopabate

[
Inhibits Folate Synulhesis

Dihydrofolate (DHF) [F—-—-—------

Dihydrofolate Reductase (DHFR)

Tetrahydrofolate (THF)

Host Cell (e.g., Poultry)

Dietary Folate

THF

:

Purine Synthesis

DNA Synthesis & Repair

DNA Synthesis

Thymidylate Synthesis

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Solubility Determination

Weigh Ethopabate-d5

A\

Add initial solvent volume

A

Vortex vigorously

A

Visually inspect for dissolution

Record solubility (mg/mL) | Add incremental solvent volume
>

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Ethopabate-d5: A Technical Guide to Safety and
Handling for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560343#ethopabate-d5-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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